![molecular formula C20H31N3O3S B5673114 N-ethyl-N-methyl-3-oxo-2-(2-phenylethyl)-2,9-diazaspiro[5.5]undecane-9-sulfonamide](/img/structure/B5673114.png)
N-ethyl-N-methyl-3-oxo-2-(2-phenylethyl)-2,9-diazaspiro[5.5]undecane-9-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diazaspiro[5.5]undecane derivatives are of significant interest in medicinal chemistry due to their pharmacological activities. These compounds are often explored for their potential in treating various diseases, including as anticonvulsant agents (Li et al., 2015) and in antihypertensive applications (Clark et al., 1983).
Synthesis Analysis
The synthesis of diazaspiro undecane derivatives involves various strategies, including Claisen condensation and acid-catalyzed decarboxylation and spirocyclization processes (Cordes et al., 2013). Another method includes the base-promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid to diaryliedene acetones (Islam et al., 2017).
Molecular Structure Analysis
The molecular structure of diazaspiro undecane derivatives typically includes a spiro linkage between a cyclohexane ring and a pyridine or similar heterocyclic ring. X-ray crystallographic techniques often elucidate their structures, revealing preferred conformations and key structural features (Islam et al., 2017).
Chemical Reactions and Properties
Diazaspiro[5.5]undecane derivatives undergo various chemical reactions, including electrophilic substitutions and additions, due to the presence of reactive sites in the molecule. These reactions enable the introduction of different functional groups, thus modifying the compound's chemical properties (Cordes et al., 2013).
Physical Properties Analysis
The physical properties of diazaspiro[5.5]undecane derivatives, such as solubility, melting points, and crystalline structure, are crucial for their pharmacological applications. These properties are often studied using techniques like melting point determination, solvatochromic analysis, and single-crystal X-ray diffraction (Yuan et al., 2017).
Chemical Properties Analysis
The chemical properties, including stability, reactivity, and the potential for forming derivatives, play a significant role in the compound's biological activity. For instance, the introduction of trifluoromethyl groups in diazaspiro[5.5]undecane derivatives has been explored to modify their chemical properties and enhance their pharmacological profile (Li et al., 2014).
properties
IUPAC Name |
N-ethyl-N-methyl-3-oxo-2-(2-phenylethyl)-2,9-diazaspiro[5.5]undecane-9-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H31N3O3S/c1-3-21(2)27(25,26)23-15-12-20(13-16-23)11-9-19(24)22(17-20)14-10-18-7-5-4-6-8-18/h4-8H,3,9-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DURRSLBAESZZKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C)S(=O)(=O)N1CCC2(CCC(=O)N(C2)CCC3=CC=CC=C3)CC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H31N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Ethyl-N-methyl-3-oxo-2-(2-phenylethyl)-2,9-diazaspiro[5.5]undecane-9-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.